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Compound of Interest

Compound Name: 5-Bromo-2-chloronicotinonitrile

Cat. No.: B1291396 Get Quote

An In-depth Technical Guide to 5-Bromo-2-
chloronicotinonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 5-Bromo-2-chloronicotinonitrile, a halogenated pyridine derivative of significant

interest in medicinal chemistry and organic synthesis. The document summarizes its key

identifiers, physicochemical properties, reactivity, and safety information, presenting

quantitative data in structured tables and illustrating key processes with diagrams as required

for a scientific audience.

General and Chemical Information
5-Bromo-2-chloronicotinonitrile is a versatile building block in the synthesis of more complex

molecules, particularly in the development of novel pharmaceutical agents.[1] Its structure,

featuring a pyridine ring substituted with bromo, chloro, and cyano groups, offers multiple

reactive sites for chemical modification.[1]
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Identifier Value

CAS Number 405224-23-9[2][3][4]

Molecular Formula C₆H₂BrClN₂[1][3][4][5]

IUPAC Name 5-bromo-2-chloropyridine-3-carbonitrile[1][4][5]

Synonyms
5-Bromo-2-chloropyridine-3-carbonitrile, 5-

Bromo-2-chloro-3-cyanopyridine[2][4][6][7]

InChI
InChI=1S/C6H2BrClN2/c7-5-1-4(2-9)6(8)10-3-

5/h1,3H[5][6]

InChIKey MQOHJAYYYVQBSH-UHFFFAOYSA-N[4][5][6]

Canonical SMILES C1=C(C=NC(=C1C#N)Cl)Br[5]

Physicochemical Properties
The compound is typically a solid at room temperature and is soluble in common organic

solvents.[6][8] Its properties make it a valuable reagent in various synthetic applications, from

drug discovery to materials science.[1][8]

Property Value

Molecular Weight 217.45 g/mol [1][2][3][4][5]

Melting Point 135-140 °C[2], 138.0 to 142.0 °C[6], 140°C[4]

Boiling Point (Predicted) 272.7 ± 35.0 °C[6]

Appearance White to Yellow to Green Solid/Powder[6]

Solubility
Soluble in organic solvents like ethanol and

methanol.[8] Slightly soluble in water.[6][7]

Purity ≥95%[2], ≥98%[3]

Computed and Spectroscopic Data
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Computational models provide further insight into the molecule's characteristics. While specific

spectroscopic data (NMR, IR, Mass Spectrometry) are not detailed in the provided search

results, they are referenced as being available from various suppliers and databases.[9][10][11]

Computed Property Value

Topological Polar Surface Area (TPSA) 36.7 Å²[5]

XLogP3-AA 2.2[5]

Hydrogen Bond Donor Count 0[3][5]

Hydrogen Bond Acceptor Count 2[3]

Rotatable Bond Count 0[3]

Exact Mass 215.90899 Da[5]

Monoisotopic Mass 215.90899 Da[5]

Reactivity and Chemical Behavior
The chemical reactivity of 5-Bromo-2-chloronicotinonitrile is dominated by the electrophilic

nature of the pyridine ring, which is enhanced by the presence of electron-withdrawing halogen

and nitrile substituents. This makes the compound susceptible to nucleophilic substitution

reactions, where the bromine and chlorine atoms can be displaced by various nucleophiles to

introduce new functional groups.[1] The acyl chloride is significantly more electrophilic and

generally reacts preferentially, especially at lower temperatures.[12]
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Nucleophilic Aromatic Substitution (SNAr)

5-Bromo-2-chloronicotinonitrile

5-Bromo-2-(Nu)-nicotinonitrile

Displaces Cl-

2-Chloro-5-(Nu)-nicotinonitrile

Displaces Br-

Nucleophile (Nu-)

Attack at C-2 or C-5
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Generalized Synthesis Workflow

Start: 2-Hydroxynicotinic Acid

Step 1: Bromination
(e.g., with alkali-metal hypobromite)

Intermediate:
5-Bromo-2-hydroxynicotinic acid

Step 2: Chlorination
(e.g., with POCl₃ or SOCl₂)

Intermediate:
5-Bromo-2-chloronicotinic acid

Step 3: Conversion to Nitrile
(e.g., via amide dehydration or other methods)

Final Product:
5-Bromo-2-chloronicotinonitrile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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